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Compound of Interest

Compound Name: Methyl 2-methoxybenzoate

Cat. No.: B147192 Get Quote

For distribution among researchers, scientists, and drug development professionals.

Introduction
Methyl 2-methoxybenzoate (M2MOB), a naturally occurring volatile organic compound, has

emerged as a promising candidate for integrated pest management (IPM) strategies. As a

derivative of methyl benzoate, which has demonstrated broad-spectrum insecticidal and

repellent properties, M2MOB exhibits several modes of action that can be harnessed for the

control of agricultural pests.[1][2] This document provides detailed application notes and

protocols based on current research for the use of Methyl 2-methoxybenzoate in agricultural

pest management, with a focus on its role as a moth attractant and its potential as a contact

toxin and repellent.
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Property Value

Molecular Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

Appearance Colorless or pale yellow liquid

Odor Warm, herbaceous, floral, spicy

Boiling Point 248-255 °C

Solubility
Very slightly soluble in water; soluble in organic

solvents and oils

(Source: PubChem CID 61151)

I. Application as a Moth Attractant
Methyl 2-methoxybenzoate has been identified as an effective co-attractant for several

species of noctuid moths, which are significant agricultural pests. It is typically used in

combination with other floral compounds in lures for monitoring and trapping these insects.

Target Pests
Tobacco Budworm (Heliothis virescens)[3]

Southern Armyworm (Spodoptera eridania)[3]

Melonworm (Diaphania hyalinata)[3]

Mocis disseverans[3]

Cotton Bollworm / Corn Earworm (Helicoverpa armigera)[4]

Cucumber Moth (Diaphania indica)[4]

Data Presentation: Efficacy as a Co-attractant
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The following table summarizes the observed increase in moth capture when Methyl 2-
methoxybenzoate is used as a co-attractant in floral lures.

Target Pest Lure Composition Observed Effect

Heliothis virescens
Phenylacetaldehyde (PAA) +

Methyl 2-methoxybenzoate

Increased trap catch compared

to PAA alone[3]

Spodoptera eridania
PAA + Methyl 2-

methoxybenzoate

Increased trap catch compared

to PAA alone[3]

Diaphania hyalinata
PAA + Methyl 2-

methoxybenzoate

Increased trap catch compared

to PAA alone[3]

Mocis disseverans
PAA + Methyl 2-

methoxybenzoate

Increased trap catch compared

to PAA alone[3]

Helicoverpa armigera

Phenylacetaldehyde +

Salicylaldehyde + Methyl 2-

methoxybenzoate

Increased moth catches at

30% concentration of M2MOB

in the blend[4]

Experimental Protocol: Preparation and Field
Deployment of Moth Attractant Lures
This protocol outlines the preparation of a floral lure containing Methyl 2-methoxybenzoate
and its deployment in the field for monitoring moth populations.

Materials:

Methyl 2-methoxybenzoate (≥97% purity)

Phenylacetaldehyde (PAA)

Salicylaldehyde

Linalool (optional)

Limonene (optional)
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Solvent (e.g., hexane or ethanol)

Cotton wicks or rubber septa (as dispensers)

Universal Moth Traps (e.g., Unitraps)

Personal Protective Equipment (gloves, safety glasses)

Lure Formulation:

A patented formulation for a moth attractant composition includes the following components by

weight:

Phenylacetaldehyde: 40-97%

Salicylaldehyde: 3-60%

Methyl 2-methoxybenzoate: 3-30%

Linalool: 3-30% (optional)

Limonene: 3-30% (optional)

A preferred ratio for attracting Helicoverpa armigera and Diaphania indica is approximately

50:20:10:10:10 of Phenylacetaldehyde:Salicylaldehyde:Methyl-2-

methoxybenzoate:Linalool:Limonene.[4]

Procedure:

Lure Preparation:

In a well-ventilated fume hood, prepare the attractant blend by mixing the components in

the desired ratio.

For a 1 ml lure, combine 500 µl of Phenylacetaldehyde, 200 µl of Salicylaldehyde, 100 µl

of Methyl 2-methoxybenzoate, 100 µl of Linalool, and 100 µl of Limonene.

Carefully apply the mixture to the dispenser (cotton wick or rubber septum).
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Trap Assembly:

Place the baited dispenser inside the Universal Moth Trap according to the manufacturer's

instructions.

Field Deployment:

Deploy traps in the field before the expected emergence of the target moth species.

Place traps at canopy height of the crop.

Space traps at least 20 meters apart to avoid interference.

Use a randomized complete block design for statistical analysis of different lure

combinations.

Include control traps baited with no lure or with individual components to assess the

synergistic effects.

Monitoring and Data Collection:

Check traps weekly, counting and identifying the captured moths.

Replace lures every 3-4 weeks, or as determined by the longevity of the dispenser.

Record data on moth counts per trap per week.
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Lure Preparation

Field Deployment

Monitoring

Mix Attractant Components:
- Phenylacetaldehyde

- Salicylaldehyde
- Methyl 2-methoxybenzoate

- Linalool (optional)
- Limonene (optional)

Apply mixture to dispenser
(cotton wick or septum)

Place baited dispenser in
Universal Moth Trap

Deploy traps at crop
canopy height

Space traps >20m apart

Weekly check of traps:
- Count and identify moths

Replace lures every 3-4 weeks

Click to download full resolution via product page

Workflow for Moth Attractant Lure Preparation and Deployment.
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II. Potential Application as a Contact Toxin and
Repellent
While specific data for Methyl 2-methoxybenzoate against a wide range of agricultural pests

is still emerging, studies on its analogs and the parent compound, methyl benzoate, provide

strong evidence for its potential as a contact toxin and repellent.

Contact Toxicity
A study on the red imported fire ant (Solenopsis invicta) demonstrated that the presence of a

methoxyl group at the ortho position of methyl benzoate significantly increased its contact

toxicity.[5][6]

Pest Compound Concentration Mortality (%)

Solenopsis invicta

(workers)

Methyl 2-

methoxybenzoate
Not specified 55.74 ± 6.42

(Source: Chen et al., 2018)

Repellency
Methyl 2-methoxybenzoate has shown potent and long-lasting repellency against the

common bed bug (Cimex lectularius).[3][7] While not an agricultural pest, this strong repellent

activity suggests potential for deterring phytophagous insects. The parent compound, methyl

benzoate, has demonstrated significant repellent activity against the sweetpotato whitefly

(Bemisia tabaci).[8]

Experimental Protocol: Evaluating Contact Toxicity and
Repellency of Methyl 2-methoxybenzoate
This protocol is a general guideline for laboratory-based assays to determine the contact

toxicity and repellency of Methyl 2-methoxybenzoate against common agricultural pests like

aphids or spider mites.

Materials:
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Methyl 2-methoxybenzoate (≥97% purity)

Surfactant (e.g., Tween 20 or Tween 80)

Distilled water

Ethanol (as a solvent)

Leaf discs from host plants (e.g., bean, tomato)

Petri dishes

Filter paper

Fine paintbrush

Target pest insects (e.g., aphids, spider mites)

Personal Protective Equipment

Procedure for Contact Toxicity (Leaf Dip Bioassay):

Preparation of Test Solutions:

Prepare a stock solution of Methyl 2-methoxybenzoate in ethanol.

Create a series of dilutions (e.g., 0.1%, 0.25%, 0.5%, 1.0%, 2.0% v/v) in distilled water

containing a surfactant (e.g., 0.1% Tween 80) to ensure even spreading.

A control solution should contain only distilled water and the surfactant.

Bioassay:

Dip leaf discs into the test solutions for 10-30 seconds.

Allow the leaf discs to air dry for 1-2 hours.

Place the treated leaf discs in Petri dishes on a moistened filter paper.
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Introduce a known number of insects (e.g., 20-30 adult aphids) onto each leaf disc using a

fine paintbrush.

Seal the Petri dishes and maintain them in a controlled environment (e.g., 25°C, 60% RH,

16:8 L:D photoperiod).

Data Collection:

Assess insect mortality at 24, 48, and 72 hours after exposure.

Insects are considered dead if they do not move when prodded with a fine brush.

Calculate the percentage of mortality for each concentration and replicate.

Use probit analysis to determine the LC50 (lethal concentration to kill 50% of the

population).

Procedure for Repellency (Choice Test):

Preparation of Test Arena:

Use a Petri dish and treat one half of the filter paper with a test solution of Methyl 2-
methoxybenzoate and the other half with the control solution.

Allow the solvent to evaporate completely.

Bioassay:

Release a known number of insects (e.g., 20-30) in the center of the Petri dish.

Seal the dish and place it in a dark, controlled environment.

Data Collection:

After a set period (e.g., 2, 4, 6, and 24 hours), count the number of insects on each half of

the filter paper.

Calculate the Percent Repellency (PR) using the formula: PR (%) = [ (Nc - Nt) / (Nc + Nt) ]

x 100, where Nc is the number of insects on the control half and Nt is the number of
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insects on the treated half.

Preparation

Contact Toxicity Assay Repellency Assay

Prepare Test Solutions
(various concentrations of M2MOB)

Dip leaf discs in solutions Treat filter paper halves
(Test vs. Control)

Prepare Control Solution
(water + surfactant)

Air dry leaf discs

Place discs in Petri dishes

Introduce insects

Record mortality at 24, 48, 72h

Release insects at center

Count insects on each half
at set time intervals

Click to download full resolution via product page

Experimental Workflow for Toxicity and Repellency Assays.

III. Phytotoxicity and Safety Considerations
For any pesticide to be viable for agricultural use, it must be effective against the target pest

without harming the crop.
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Phytotoxicity
Studies on the parent compound, methyl benzoate, have shown no phytotoxic effects on

several crop plants at a 1% concentration.[3][9] Tomato plants treated with benzoic acid and its

hydroxylated derivatives also showed no signs of phytotoxicity.[7] While this suggests that

Methyl 2-methoxybenzoate may also be safe for use on crops, it is crucial to conduct

phytotoxicity trials on the specific crop and cultivar before large-scale application.

Protocol for Phytotoxicity Assessment:

Prepare a 1% solution of Methyl 2-methoxybenzoate with a surfactant.

Select healthy, young plants of the target crop.

Spray the plants with the solution until runoff.

Include a control group of plants sprayed only with water and surfactant.

Observe the plants for at least one week for any signs of phytotoxicity, such as leaf burn,

yellowing, stunting, or malformation.

IV. Mechanism of Action
The precise mechanism of action and any associated signaling pathways for Methyl 2-
methoxybenzoate in insects have not yet been fully elucidated. Research in this area is

ongoing. The repellent and toxic effects are likely due to interactions with the insect's olfactory

and nervous systems, but further molecular studies are required to identify the specific protein

targets.

Conclusion
Methyl 2-methoxybenzoate shows significant potential as a valuable tool in agricultural pest

management, particularly as a co-attractant for monitoring and trapping lepidopteran pests. Its

potential as a contact toxin and repellent warrants further investigation against a broader range

of agricultural pests. Future research should focus on field trials to validate its efficacy under

real-world conditions, elucidation of its mechanism of action, and the development of stable

and effective formulations for crop application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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